Cas no 23593-51-3 (2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester)

2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester structure
23593-51-3 structure
Product Name:2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester
CAS No:23593-51-3
MF:C12H12N2O2S
MW:248.300881385803
MDL:MFCD00831757
CID:252831
PubChem ID:3712241
Update Time:2025-04-19

2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester
    • 3-ANILINO-2-CYANO-3-MERCAPTOACRYLIC ACID ETHYLESTER
    • 2-Cyan-3-mercapto-3-anilino-acrylsaeure-ethylester
    • 3-Anilino-2-cyano-3-mercaptoacrylic acid ethyl
    • A816788
    • AC1MVR3V
    • Aethyl-3-anilino-2-cyano-3-thioacrylat
    • AG-B-21553
    • CTK4F1866
    • ethyl 2-cyano-3-phenylazanyl-3-sulfanyl-prop-2-enoate
    • ethyl 3-anilino-2-cyano-3-mercaptoacrylate
    • KB-99961
    • (Z)-ethyl 2-cyano-3-mercapto-3-(phenylamino)acrylate
    • 23593-51-3
    • 3-Anilino-2-cyano-3-mercaptoacrylic acid ethyl ester
    • FT-0638340
    • DTXSID60395383
    • ethyl 3-anilino-2-cyano-3-sulfanylprop-2-enoate
    • MDL: MFCD00831757
    • Inchi: 1S/C12H12N2O2S/c1-2-16-12(15)10(8-13)11(17)14-9-6-4-3-5-7-9/h3-7,14,17H,2H2,1H3
    • InChI Key: AOZYOXJUXRMICF-UHFFFAOYSA-N
    • SMILES: SC(=C(C#N)C(=O)OCC)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 248.06206
  • Monoisotopic Mass: 248.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.269
  • Melting Point: 118-119°C
  • Boiling Point: 374.5°C at 760 mmHg
  • Flash Point: 180.3°C
  • Refractive Index: 1.616
  • PSA: 62.12

2-Propenoic acid,2-cyano-3-mercapto-3-(phenylamino)-, ethyl ester Pricemore >>

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